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Compound of Interest

Compound Name: Ericamycin

Cat. No.: B082743

This technical guide provides a comprehensive overview of the chemical and physical
properties of Ericamycin, a notable antibiotic. The intended audience for this document
includes researchers, scientists, and professionals in the field of drug development.

Quantitative Data Summary

The following table summarizes the key quantitative data for Ericamycin.
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Property Value Source
Molecular Formula C2sH21NOs PubChem
Molecular Weight 499.5 g/mol PubChem
Monoisotopic Mass 499.12671663 Da PubChem
XLogP3-AA 3.8 PubChem
Hydrogen Bond Donor Count 5 PubChem
Hydrogen Bond Acceptor

9 PubChem
Count
Rotatable Bond Count 2 PubChem
Exact Mass 499.12671663 Da PubChem
Topological Polar Surface Area 153 A2 PubChem
Heavy Atom Count 37 PubChem
Formal Charge 0 PubChem
Complexity 1030 PubChem
Isotope Atom Count 0 PubChem
Defined Atom Stereocenter

2 PubChem
Count
Undefined Atom Stereocenter

0 PubChem
Count
Defined Bond Stereocenter

0 PubChem
Count
Undefined Bond Stereocenter

0 PubChem
Count
Covalently-Bonded Unit Count 1 PubChem
Compound Is Canonicalized Yes PubChem
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Chemical Structure

The chemical structure of Ericamycin is complex, featuring a hexacyclic system. Its formal
name is (12S,13S)-3,12,19,26-tetrahydroxy-13-methoxy-7,20-dimethyl-6-
azahexacyclo[12.12.0.02,11,04,°.016,25 018 23]hexacosa-1(26),2(11),3,7,9,14,16(25),18(23),19,21-
decaene-5,17,24-trione.

The structure can also be represented by the following SMILES string:
CC1=C(C2=C(C=C1)C(=0)C3=C(C2=0)C=C4--INVALID-LINK--
C(=C6C(=C5)C=C(NC6=0)C)0)0)0C)O

Experimental Protocols: Structure Elucidation

The structural elucidation of a complex natural product like Ericamycin typically involves a
combination of spectroscopic and spectrometric techniques. While the specific experimental
details for the initial discovery of Ericamycin are not readily available, the following represents
a standard and detailed methodology that would be employed in such a study.

3.1. Isolation and Purification The producing microorganism, such as a species from the genus
Streptomyces, would be cultured in a suitable fermentation broth. The broth would then be
extracted with an organic solvent (e.g., ethyl acetate) to isolate the crude secondary
metabolites. The crude extract would be subjected to various chromatographic techniques,
such as column chromatography over silica gel or Sephadex, followed by high-performance
liquid chromatography (HPLC) to yield the pure compound.

3.2. Mass Spectrometry (MS) High-resolution mass spectrometry (HRMS), often using
techniques like electrospray ionization (ESI), would be employed to determine the elemental
composition of the molecule. This provides the molecular formula (C2sH21NOs) and the exact
mass. Tandem mass spectrometry (MS/MS) experiments would be conducted to fragment the
molecule and provide initial structural clues based on the fragmentation pattern.

3.3. Nuclear Magnetic Resonance (NMR) Spectroscopy A suite of NMR experiments would be
crucial for elucidating the complex structure of Ericamycin.

e 1H NMR: To identify the number and types of protons in the molecule, their chemical
environments, and their coupling patterns (spin-spin splitting).
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e 13C NMR: To determine the number and types of carbon atoms (e.g., methyl, methylene,
methine, quaternary, carbonyl).

e 2D NMR Experiments:

o COSY (Correlation Spectroscopy): To establish proton-proton correlations, identifying
adjacent protons in the carbon skeleton.

o HSQC (Heteronuclear Single Quantum Coherence): To determine direct one-bond
correlations between protons and the carbons they are attached to.

o HMBC (Heteronuclear Multiple Bond Correlation): To identify longer-range (2-3 bond)
correlations between protons and carbons, which is critical for connecting different
fragments of the molecule.

o NOESY (Nuclear Overhauser Effect Spectroscopy): To determine the spatial proximity of
protons, which helps in establishing the stereochemistry of the molecule.

3.4. Infrared (IR) and Ultraviolet-Visible (UV-Vis) Spectroscopy

* IR Spectroscopy: To identify the presence of key functional groups, such as hydroxyl (-OH),
amine (-NH), and carbonyl (C=0) groups.

o UV-Vis Spectroscopy: To identify the presence of chromophores, which are parts of the
molecule that absorb light in the UV-visible range. This is particularly useful for identifying
conjugated systems within the molecule.

By combining the data from all these analytical techniques, the complete chemical structure,
including its stereochemistry, can be determined.

Experimental Workflow: Antimicrobial Activity
Assay

As information on specific signaling pathways involving Ericamycin is not currently available, a
diagram illustrating a standard experimental workflow for determining its antimicrobial activity is
provided below. This workflow outlines the broth microdilution method, a common technique to
determine the Minimum Inhibitory Concentration (MIC) of an antibiotic.
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Caption: Workflow for determining the Minimum Inhibitory Concentration (MIC) of Ericamycin.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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